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Compound of Interest

Compound Name: Tigloylgomisin H

CAS No.: 66069-55-4

Cat. No.: B211272

Get Quote

An HPLC (High-Performance Liquid Chromatography) method for the analysis of

Tigloylgomisin H, a bioactive lignan found in Schisandra chinensis, is crucial for researchers,

scientists, and professionals in drug development. This compound, along with other lignans, is

recognized for its potential therapeutic properties, including hepatoprotective and anti-cancer

activities.[1][2] The quality control and standardization of herbal extracts and pharmaceutical

preparations containing Schisandra chinensis necessitate a reliable and validated analytical

method for the quantification of its active constituents like Tigloylgomisin H.

This application note details a robust RP-HPLC method for the determination of

Tigloylgomisin H. The described protocol is based on established methods for the

simultaneous analysis of multiple lignans from Schisandra species, ensuring its relevance and

applicability.[1][3]

Experimental Protocols
This section provides a detailed methodology for the analysis of Tigloylgomisin H using a

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) system with UV

detection.
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Tigloylgomisin H analytical standard: (Purity ≥ 98%)

Acetonitrile: HPLC grade

Water: HPLC grade or ultrapure water

Methanol: HPLC grade

Sample:Schisandra chinensis extract or other formulation containing Tigloylgomisin H.

Equipment
HPLC system: Equipped with a quaternary pump, autosampler, column oven, and a UV-Vis

or Diode Array Detector (DAD).

Chromatographic column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended for optimal separation.[1][3]

Data acquisition and processing software

Analytical balance

Ultrasonic bath

Syringe filters: 0.45 µm pore size

Chromatographic Conditions
Column: C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase: A gradient of Acetonitrile (A) and Water (B)

0-30 min: 10-50% A

30-32 min: 50-60% A

32-57 min: 60-85% A

57-60 min: 85-100% A[4]
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Flow Rate: 1.0 mL/min[1]

Column Temperature: 30°C[1][4]

Detection Wavelength: 217 nm or 250 nm[1][4]

Injection Volume: 20 µL[4]

Preparation of Standard Solutions
Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tigloylgomisin H analytical standard

and dissolve it in 10 mL of methanol in a volumetric flask. Use an ultrasonic bath to ensure

complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

These will be used to construct the calibration curve.

Preparation of Sample Solutions
Extraction: Accurately weigh a suitable amount of the powdered sample (e.g., 1.0 g of

Schisandra chinensis extract) and place it in a conical flask.

Add 50 mL of methanol to the flask.

Sonicate the mixture for 30 minutes in an ultrasonic bath.

Allow the mixture to cool to room temperature and then centrifuge at 4000 rpm for 10

minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter prior to injection into the

HPLC system.

Data Presentation
The quantitative data for the HPLC method for Tigloylgomisin H analysis is summarized in the

table below. These values are representative of the performance expected from a validated

method based on similar analyses of lignans.[3][4][5]
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Parameter Result

Linearity (r²) ≥ 0.999

Range 1 - 100 µg/mL

Retention Time (tR) Approximately 25-30 min (variable)

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Precision (RSD%) < 2%

Accuracy (Recovery %) 98 - 102%

Visualizations
The following diagrams illustrate the experimental workflow and a relevant signaling pathway

associated with the biological activity of Tigloylgomisin H.
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Caption: Experimental workflow for HPLC analysis of Tigloylgomisin H.

Tigloylgomisin H has been reported to induce quinone reductase activity and upregulate

phase II detoxification enzymes through the Nrf2-ARE pathway, suggesting its potential as a

cancer prevention agent.[2]
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Caption: Nrf2-ARE signaling pathway activated by Tigloylgomisin H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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